PI3K-IN-56

• Molecular Formula: C28H32F3N9O5
• Molecular Weight: 631.6 g/mol
• InChI: InChI=1S/C28H32F3N9O5/c1-3-23(41)33-15-24(42)38-6-4-37(5-7-38)16-18-12-21-26(39-8-10-45-11-9-39)35-25(36-40(21)17-18)19-14-32-22(34-27(43)44-2)13-20(19)28(29,30)31/h3,12-14,17H,1,4-11,15-16H2,2H3,(H,33,41)(H,32,34,43)
• InChIKey: AVHGWLBZQDULJY-UHFFFAOYSA-N

PI3K-IN-56 Covalent PI3Kα Inhibitor

PI3K-IN-56, also known as TOS-358, is a first-in-class, orally active covalent irreversible inhibitor of phosphoinositide 3-kinase alpha (PI3Kα). It is designated Compound 1 in patent WO2023179771A1 [1] and is under clinical investigation by Totus Medicines as TOS-358 [2]. The compound carries CAS number 2633645-58-4 and has the molecular formula C28H32F3N9O5 (MW 631.61) [1]. Unlike ATP-competitive or allosteric inhibitors, PI3K-IN-56 forms an irreversible covalent bond with its target, producing sustained inhibition of the PI3K/AKT/mTOR signaling axis .

• [1] Neil Sonin DHAWAN, James Abellera BLAIR, Robert B. Perni, Jared Lynn Randall, Xiaoyang Wang, Meiqi LI. Crystalline forms and salts of a pi3k inhibitor and methods of making and methods of use thereof. WO2023179771A1, 2023-09-28. View Source
• [2] MacDougall JR, Bradley J, Bader S, Blair J, Dhawan N, Chen W. Preclinical characterization of TOS-358, a potent and selective covalent inhibitor of wild-type and mutant PI3Kα with superior anticancer activity. European Journal of Cancer, 2022, 174: S38. DOI: 10.1016/s0959-8049(22)00902-9. View Source

Why PI3K-IN-56 Is Irreplaceable

Conventional PI3Kα inhibitors like alpelisib (BYL-719), inavolisib (GDC-0077), and taselisib rely on reversible binding to the ATP-binding pocket or an allosteric site, requiring sustained high systemic exposure to maintain target engagement [1]. PI3K-IN-56's irreversible covalent mechanism fundamentally alters the pharmacodynamic relationship: target inhibition persists long after the compound is cleared from circulation. In head-to-head washout experiments, PI3K-IN-56 maintained 90% target binding 6 hours after compound removal, whereas alpelisib binding was completely lost over the same period [1]. This mechanistic distinction has direct consequences for cellular potency breadth, in vivo durability of pathway suppression, and the therapeutic window – differences that cannot be replicated by simply increasing the dose of a reversible inhibitor [2].

• [1] MacDougall JR, Bradley J, Bader S, Blair J, Dhawan N, Chen W. Preclinical characterization of TOS-358, a potent and selective covalent inhibitor of wild-type and mutant PI3Kα with superior anticancer activity. European Journal of Cancer, 2022, 174: S38. DOI: 10.1016/s0959-8049(22)00902-9. View Source
• [2] MacDougall JR, Bradley J, Mak R, Dhawan N, Chen W. Abstract 4946: TOS-358, a first-in-class covalent PI3Kα inhibitor, demonstrates superior efficacy and does not induce significant hyperglycemia at efficacious doses in multiple animal models. Cancer Research, 2023, 83(7_Supplement): 4946. DOI: 10.1158/1538-7445.AM2023-4946. View Source

PI3K-IN-56 Differentiation Evidence

Covalent Binding Durability vs. Alpelisib

PI3K-IN-56 (TOS-358) retains 90% target binding at 100 nM six hours after compound washout in a NanoBRET assay, while alpelisib (BYL-719) binding at the same concentration is completely lost within the same timeframe [1]. The covalent efficiency parameter (Kinact/KI) was determined to be 5.6 × 10^7 M−1s−1 by TR-FRET assay [1].

Evidence Dimension	Target engagement retention after washout (NanoBRET)
Target Compound Data	90% binding retained at 100 nM, 6 h post-washout; Kinact/KI = 5.6 × 10^7 M−1s−1
Comparator Or Baseline	Alpelisib: 0% binding retained at 100 nM, 6 h post-washout
Quantified Difference	Complete loss of target engagement for alpelisib vs. sustained 90% engagement for PI3K-IN-56
Conditions	NanoBRET target engagement assay; TR-FRET covalent kinetics assay

Why This Matters

This sustained target engagement after compound clearance is the mechanistic basis for PI3K-IN-56's superior in vivo durability and distinguishes it from all reversible PI3Kα inhibitors for applications requiring prolonged pathway suppression.

• [1] MacDougall JR, Bradley J, Bader S, Blair J, Dhawan N, Chen W. Preclinical characterization of TOS-358, a potent and selective covalent inhibitor of wild-type and mutant PI3Kα with superior anticancer activity. European Journal of Cancer, 2022, 174: S38. DOI: 10.1016/s0959-8049(22)00902-9. View Source

Durable pAKT Pathway Inhibition

PI3K-IN-56 (TOS-358) produces sustained inhibition of phosphorylated AKT at Ser473 (pAKT-S473) extending to 48 hours in cellular assays. In contrast, allosteric PI3Kα inhibitors lose greater than 60% of their pAKT inhibitory signal over the equivalent time period [1].

Evidence Dimension	Sustained pharmacodynamic effect (pAKT-S473 inhibition duration)
Target Compound Data	Sustained pAKT-S473 inhibition to 48 hours
Comparator Or Baseline	Allosteric PI3Kα inhibitors: >60% loss of pAKT inhibition over the same period
Quantified Difference	Sustained vs. rapidly declining pathway inhibition; >60% differential at 48 h
Conditions	Cellular pAKT-S473 pharmacodynamic assay

Why This Matters

Durable pathway suppression is critical for antitumor efficacy; the rapid loss of inhibition observed with allosteric inhibitors necessitates higher or more frequent dosing, whereas covalent inhibition provides pharmacological duration beyond systemic exposure.

• [1] MacDougall JR, Bradley J, Bader S, Blair J, Dhawan N, Chen W. Preclinical characterization of TOS-358, a potent and selective covalent inhibitor of wild-type and mutant PI3Kα with superior anticancer activity. European Journal of Cancer, 2022, 174: S38. DOI: 10.1016/s0959-8049(22)00902-9. View Source

Cell Line Response Breadth vs. Alpelisib

In a head-to-head panel of 120 cancer cell lines, PI3K-IN-56 (TOS-358) showed antiproliferative activity in approximately 50% more cell lines compared to alpelisib tested in the same panel under identical conditions [1]. Response was not strongly associated with PI3Kα mutation status for either compound, with both showing a higher frequency of responding WT PI3Kα cell lines [1].

Evidence Dimension	Number of responsive cell lines in a 120-cell-line antiproliferative panel
Target Compound Data	Approximately 50% more cell lines responsive vs. alpelisib
Comparator Or Baseline	Alpelisib (BYL-719): lower number of responsive cell lines
Quantified Difference	~50% increase in responsive cell line count favoring PI3K-IN-56
Conditions	Panel of 120 cancer cell lines, identical testing conditions

Why This Matters

A broader cell line response profile suggests that covalent irreversible inhibition captures a wider range of PI3Kα-dependent cancer contexts than ATP-competitive inhibition, making PI3K-IN-56 a more broadly applicable tool compound for oncology research.

• [1] MacDougall JR, Bradley J, Bader S, Blair J, Dhawan N, Chen W. Preclinical characterization of TOS-358, a potent and selective covalent inhibitor of wild-type and mutant PI3Kα with superior anticancer activity. European Journal of Cancer, 2022, 174: S38. DOI: 10.1016/s0959-8049(22)00902-9. View Source

In Vivo Tumor Regression vs. Reversible Inhibitors

In multiple patient-derived xenograft (PDX) models, PI3K-IN-56 (TOS-358) induced tumor regressions, while the clinically approved PI3Kα inhibitors alpelisib and inavolisib failed to generate similar tumor regressions in the same models, despite achieving pharmacokinetic exposures that were comparable to or in excess of those of TOS-358 [1]. Consistent superior efficacy was demonstrated across 30+ different PDX and CDX mutant PI3Kα-dependent cancer models compared to reversible PI3Kα inhibitors (both ATP-competitive and allosteric) [2].

Evidence Dimension	In vivo tumor response (tumor regression) in PDX models
Target Compound Data	Induced tumor regressions in multiple PDX models
Comparator Or Baseline	Alpelisib and Inavolisib: unable to generate tumor regressions at comparable or higher PK exposures
Quantified Difference	Qualitative difference in tumor regression endpoint; replicated across multiple models
Conditions	Patient-derived xenograft (PDX) and cell-derived xenograft (CDX) models, comparable or higher PK exposures for comparators

Why This Matters

Tumor regression in PDX models is a stringent preclinical efficacy endpoint; the inability of reversible inhibitors to achieve regression at equivalent or higher exposures demonstrates that covalent irreversible inhibition confers a distinct pharmacodynamic advantage translatable to superior in vivo outcomes.

• [1] MacDougall JR, Bradley J, Bader S, Blair J, Dhawan N, Chen W. Preclinical characterization of TOS-358, a potent and selective covalent inhibitor of wild-type and mutant PI3Kα with superior anticancer activity. European Journal of Cancer, 2022, 174: S38. DOI: 10.1016/s0959-8049(22)00902-9. View Source
• [2] MacDougall JR, Bradley J, Mak R, Dhawan N, Chen W. Abstract 4946: TOS-358, a first-in-class covalent PI3Kα inhibitor, demonstrates superior efficacy and does not induce significant hyperglycemia at efficacious doses in multiple animal models. Cancer Research, 2023, 83(7_Supplement): 4946. DOI: 10.1158/1538-7445.AM2023-4946. View Source

Metabolic Safety vs. Reversible Inhibitors

PI3K-IN-56 (TOS-358) generated little or no glucose impact in mice and dogs at exposures that produced superior efficacy [1]. Detailed metabolic studies confirmed no significant hyperglycemia in mice, rats, and dogs at efficacious doses [2]. In contrast, reversible PI3Kα inhibitors induce dramatic hyperglycemia due to potent inhibition of multiple PI3K isoforms at effective concentrations in a cellular setting [2].

Evidence Dimension	Induction of hyperglycemia at efficacious doses in preclinical species
Target Compound Data	No significant hyperglycemia in mice, rats, and dogs at efficacious doses
Comparator Or Baseline	Reversible PI3Kα inhibitors (ATP-competitive and allosteric): dramatic hyperglycemia at effective concentrations
Quantified Difference	Qualitative difference: absence vs. presence of significant hyperglycemia across species
Conditions	Metabolic monitoring in mice, rats, and dogs at antitumor efficacious doses

Why This Matters

On-target hyperglycemia is a dose-limiting toxicity of approved PI3Kα inhibitors driven by inhibition of PI3Kα in insulin signaling. The absence of significant hyperglycemia with PI3K-IN-56 suggests a wider therapeutic index, a critical consideration for studies requiring sustained target inhibition without metabolic interference.

• [1] MacDougall JR, Bradley J, Bader S, Blair J, Dhawan N, Chen W. Preclinical characterization of TOS-358, a potent and selective covalent inhibitor of wild-type and mutant PI3Kα with superior anticancer activity. European Journal of Cancer, 2022, 174: S38. DOI: 10.1016/s0959-8049(22)00902-9. View Source
• [2] MacDougall JR, Bradley J, Mak R, Dhawan N, Chen W. Abstract 4946: TOS-358, a first-in-class covalent PI3Kα inhibitor, demonstrates superior efficacy and does not induce significant hyperglycemia at efficacious doses in multiple animal models. Cancer Research, 2023, 83(7_Supplement): 4946. DOI: 10.1158/1538-7445.AM2023-4946. View Source

PI3K-IN-56 Application Scenarios

Durable Target Engagement in Cancer Models

For experimental designs requiring sustained PI3Kα inhibition beyond the washout or clearance phase—such as pulsatile dosing studies, ex vivo PD analyses at late time points, or experiments correlating target occupancy durability with apoptotic commitment—PI3K-IN-56 is the appropriate selection. Its covalent binding maintains 90% target engagement 6 hours post-washout, whereas alpelisib binding is completely lost [1]. This property is essential for dissecting the kinetics of PI3K pathway addiction versus transient inhibition.

Broad-Spectrum Anti-Proliferative Screening

When screening compound sensitivity across heterogeneous cancer cell line panels, PI3K-IN-56 captures approximately 50% more responsive lines than alpelisib [1], making it a superior tool for identifying PI3Kα-dependent contexts—including WT PI3Kα settings—that reversible inhibitors may miss. This broader response profile supports discovery programs aiming to define the full landscape of PI3Kα dependency.

In Vivo Tumor Regression Without Hyperglycemia

In PDX and CDX models where tumor regression is the desired efficacy benchmark, PI3K-IN-56 has demonstrated regressions in models where alpelisib and inavolisib did not, even when comparator exposures were equivalent or higher [1][2]. Critically, the compound avoids significant hyperglycemia in mice, rats, and dogs at efficacious doses [2], enabling cleaner interpretation of efficacy readouts without the metabolic toxicity that complicates studies with reversible PI3Kα inhibitors.

• [1] MacDougall JR, Bradley J, Bader S, Blair J, Dhawan N, Chen W. Preclinical characterization of TOS-358, a potent and selective covalent inhibitor of wild-type and mutant PI3Kα with superior anticancer activity. European Journal of Cancer, 2022, 174: S38. DOI: 10.1016/s0959-8049(22)00902-9. View Source
• [2] MacDougall JR, Bradley J, Mak R, Dhawan N, Chen W. Abstract 4946: TOS-358, a first-in-class covalent PI3Kα inhibitor, demonstrates superior efficacy and does not induce significant hyperglycemia at efficacious doses in multiple animal models. Cancer Research, 2023, 83(7_Supplement): 4946. DOI: 10.1158/1538-7445.AM2023-4946. View Source